2,2,5-Trimethyl-3-(3-methylbut-2-en-1-yl)oxolane

• CAS No.: 111129-40-9
• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• IUPAC Name: 2,2,5-trimethyl-3-(3-methylbut-2-enyl)oxolane
• InChI: InChI=1S/C12H22O/c1-9(2)6-7-11-8-10(3)13-12(11,4)5/h6,10-11H,7-8H2,1-5H3
• InChI Key: ZSJGEWZUGTVGIL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(O1)(C)C)CC=C(C)C

Description

2,2,5-Trimethyl-3-(3-methylbut-2-en-1-yl)oxolane is an organic compound with a complex structure that includes multiple methyl groups and an oxolane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,5-Trimethyl-3-(3-methylbut-2-en-1-yl)oxolane typically involves the reaction of 3-methylbut-2-en-1-ol with a suitable oxolane precursor under specific conditions. The reaction may require the presence of a catalyst and controlled temperature to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

2,2,5-Trimethyl-3-(3-methylbut-2-en-1-yl)oxolane can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Substitution Reagents: Halogens, nucleophiles

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes .

Scientific Research Applications

2,2,5-Trimethyl-3-(3-methylbut-2-en-1-yl)oxolane has several scientific research applications:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2,2,5-Trimethyl-3-(3-methylbut-2-en-1-yl)oxolane exerts its effects involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological responses, depending on the context of its use .

Comparison with Similar Compounds

Similar Compounds

3-Methylbut-2-enoic acid: A methyl-branched fatty acid with similar structural features.

2-Methyl-3-buten-2-ol: An alcohol with a similar carbon skeleton.